2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-4-methoxypyrimidine

• IUPAC Name: 2-[4-[(2-bromophenyl)methyl]piperazin-1-yl]-4-methoxypyrimidine
• InChI: InChI=1S/C16H19BrN4O/c1-22-15-6-7-18-16(19-15)21-10-8-20(9-11-21)12-13-4-2-3-5-14(13)17/h2-7H,8-12H2,1H3
• InChI Key: LURYOGVIVUHONR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CCN(CC2)CC3=CC=CC=C3Br
• Molecular Formula: C16H19BrN4O
• Molecular Weight: 363.25 g/mol

Description

The compound “2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-4-methoxypyrimidine” is a novel compound that has been synthesized and studied for its potential applications. It contains a piperazine ring, which is a common structural motif found in agrochemicals and pharmaceuticals. This is due to its ability to positively modulate the pharmacokinetic properties of a drug substance.

Synthesis Analysis

The synthesis of this compound involves a three-step protocol. The product’s structure is assigned by HRMS, IR, 1H and 13C NMR experiments. Recent developments in the synthesis of piperazine derivatives have been published, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound has been determined through various methods such as HRMS, IR, 1H and 13C NMR experiments. These methods provide detailed information about the molecular structure and confirm the successful synthesis of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been determined through various methods such as HRMS, IR, 1H and 13C NMR experiments. These methods provide detailed information about the physical and chemical properties of the compound.

Scientific Research Applications

2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-4-methoxypyrimidine has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of drugs on the brain, as well as to investigate the mechanisms of action of various drugs. It has also been used in laboratory experiments to investigate the effects of various compounds on cell cultures.

Mechanism of Action

Target of Action

• Piperazine-containing compounds often modulate pharmacokinetic properties and can be found in various biologically active molecules, including antihistamines, antiparasitic agents, and antiviral drugs .

Pharmacokinetics (ADME)

• Distribution : The volume of distribution and protein binding are not reported .

Advantages and Limitations for Lab Experiments

The use of 2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-4-methoxypyrimidine in laboratory experiments has a number of advantages. It is a relatively small molecule, which makes it easy to handle and manipulate. In addition, it is relatively cheap and readily available. However, there are also some limitations to its use in laboratory experiments. It is not very stable, and its effects can vary depending on the concentration of the compound used.

Future Directions

There are a number of potential future directions for research on 2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-4-methoxypyrimidine. These include further studies into the mechanism of action of the compound, as well as further investigations into its biochemical and physiological effects. In addition, further studies into its potential applications in the treatment of various diseases and conditions could also be conducted. Finally, further research into the potential use of this compound as a therapeutic agent could also be conducted.

Synthesis Methods

2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-4-methoxypyrimidine is synthesized through a multi-step process. The first step involves the condensation of 2-bromo-4-methoxypyrimidine and 4-methoxypiperazine-1-ylmethyl bromide, followed by the reaction of the resulting product with potassium thiocyanate. The final step of the synthesis is the cyclization of the product with sodium hydride to form the desired compound. This synthesis process has been described in detail in a number of scientific papers.